N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide

• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-(2,5-diethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H20N4O4S/c1-3-25-14-7-8-16(26-4-2)15(10-14)21-17(24)12-28-19-23-22-18(27-19)13-6-5-9-20-11-13/h5-11H,3-4,12H2,1-2H3,(H,21,24)
• InChI Key: UOEZKURIDUIXQR-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)OCC)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3

Description

N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide, also known as DPA-714, is a small molecule drug that has been used in scientific research for its potential therapeutic applications. The compound was first synthesized in the early 2000s and has since been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is not fully understood, but it is believed to act as a selective ligand for the translocator protein (TSPO), which is found in high concentrations in the brain and other tissues. TSPO is involved in a variety of cellular processes, including the regulation of mitochondrial function and the immune response. N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been shown to modulate the activity of TSPO, resulting in its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been shown to have a variety of biochemical and physiological effects in preclinical studies. The compound has been shown to reduce inflammation and oxidative stress in the brain, as well as improve cognitive function in animal models of Alzheimer's disease. N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also been shown to reduce the growth of cancer cells in vitro and in vivo, possibly through its effects on mitochondrial function.

Advantages and Limitations for Lab Experiments

N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has several advantages for use in lab experiments. The compound is highly selective for TSPO, making it a useful tool for studying the role of this protein in various cellular processes. N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is also relatively stable and can be easily synthesized in large quantities. However, there are also limitations to using N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide in lab experiments. The compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide. One area of interest is the use of the compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosage and administration route for N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide in these conditions. Another area of interest is the use of N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide in cancer therapy. Future studies may focus on identifying the specific cancer types that are most responsive to the compound and optimizing its dosing and administration. Finally, future research may focus on identifying other potential therapeutic applications for N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide, such as in the treatment of autoimmune diseases or infectious diseases.

Synthesis Methods

The synthesis of N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide involves a multi-step process that begins with the reaction of 2,5-diethoxybenzaldehyde with ethyl cyanoacetate to form a diethyl 2,5-diethoxyphenylmalonate intermediate. This intermediate is then treated with hydrazine hydrate and sodium acetate to form the corresponding hydrazide. The hydrazide is then reacted with thionyl chloride and pyridine to form the oxadiazole ring. Finally, the resulting compound is reacted with 2-mercaptopyridine to form N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide.

Scientific Research Applications

N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been studied extensively for its potential therapeutic applications in a variety of diseases and conditions. The compound has been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(2,5-Diethoxy-phenyl)-2-(5-pyridin-3-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells.